N-(3-chlorobenzyl)-N-(3,5-difluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-N-(3,5-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• InChI: InChI=1S/C19H13ClF2N4O2S/c20-14-4-1-3-13(7-14)11-26(17-9-15(21)8-16(22)10-17)29(27,28)18-5-2-6-25-12-23-24-19(18)25/h1-10,12H,11H2
• InChI Key: JBTLVHSQXBCJMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CN(C2=CC(=CC(=C2)F)F)S(=O)(=O)C3=CC=CN4C3=NN=C4
• Molecular Formula: C19H13ClF2N4O2S
• Molecular Weight: 434.8 g/mol

Description

N-(3-chlorobenzyl)-N-(3,5-difluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide is a useful research compound. Its molecular formula is C19H13ClF2N4O2S and its molecular weight is 434.85. The purity is usually 95%.
BenchChem offers high-quality N-(3-chlorobenzyl)-N-(3,5-difluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chlorobenzyl)-N-(3,5-difluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Herbicidal Activity

Compounds similar to N-(3-chlorobenzyl)-N-(3,5-difluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide have been researched for their potential herbicidal properties. For example, a study by Moran (2003) examined substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, which displayed significant herbicidal activity on a wide range of vegetation at low application rates (Moran, 2003).

Antifungal and Insecticidal Properties

Research conducted by Xu et al. (2017) involved synthesizing and characterizing novel sulfone derivatives containing a [1,2,4]triazolo[4,3-a]pyridine moiety. Some of these derivatives exhibited good antifungal activities and insecticidal properties (Xu et al., 2017).

Antimicrobial Activity

A study by Abdel-Motaal & Raslan (2014) focused on synthesizing new sulfonamides and sulfinyl compound derivatives with antimicrobial activity. These compounds, related to the chemical structure , showed promise in antimicrobial applications (Abdel-Motaal & Raslan, 2014).

Potential in Antimalarial Drug Development

Karpina et al. (2020) researched a series of [1,2,4]triazolo[4,3-a]pyridine sulfonamides for antimalarial drug development. They synthesized and evaluated these compounds in vitro against Plasmodium falciparum, finding some with good inhibitory activity (Karpina et al., 2020).

Potential Insecticidal Agents Against Cotton Leafworm

A study by Soliman et al. (2020) synthesized a series of biologically active heterocyclic compounds, including triazolo[1,5-a]pyrimidine derivatives, which showed potent toxic effects as insecticidal agents against the cotton leafworm (Soliman et al., 2020).

Mechanism of Action

Triazoles

are a class of compounds that contain a five-membered aromatic azole chain, with two carbon and three nitrogen atoms . They are capable of binding in the biological system with a variety of enzymes and receptors, showing versatile biological activities . Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular .

Indoles

, on the other hand, are a class of compounds that contain a benzenoid nucleus and are aromatic in nature . They have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors . Indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .